2-Chloro-5-nitro-4-(piperidin-1-yl)pyrimidine

• CAS No.: 890094-60-7
• Molecular Formula: C9H11ClN4O2
• Molecular Weight: 242.66 g/mol
• IUPAC Name: 2-chloro-5-nitro-4-piperidin-1-ylpyrimidine
• InChI: InChI=1S/C9H11ClN4O2/c10-9-11-6-7(14(15)16)8(12-9)13-4-2-1-3-5-13/h6H,1-5H2
• InChI Key: OPIJRMWHLGKACW-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C2=NC(=NC=C2[N+](=O)[O-])Cl

Description

2-Chloro-5-nitro-4-(piperidin-1-yl)pyrimidine is a useful research compound. Its molecular formula is C9H11ClN4O2 and its molecular weight is 242.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Method 1 was followed using 2,4-dichloro-5-nitropyrimidine (1.0 eq), and piperidine (2.0 eq) in EtOH at 0° C. to rt, yielding after washing with 1M citric acid and 1M HCl (to remove the bis addition product), 2-chloro-5-nitro-4-(piperidin-1-yl)pyrimidine (67%) LCMS (m/z): 242.9 (MH+); LC Rt=4.09 min.